2-((3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)thio)-N-(furan-2-ylmethyl)acetamide

• IUPAC Name: 2-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)sulfanyl-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C13H14N6O2S/c1-2-19-12-11(17-18-19)13(16-8-15-12)22-7-10(20)14-6-9-4-3-5-21-9/h3-5,8H,2,6-7H2,1H3,(H,14,20)
• InChI Key: LXNNIUUEBPEFCE-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=NC=N2)SCC(=O)NCC3=CC=CO3)N=N1
• Molecular Formula: C13H14N6O2S
• Molecular Weight: 318.36 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the triazolopyrimidine core, along with the various substituents. The exact structure would need to be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The triazolopyrimidine core is known to undergo a variety of reactions.

Scientific Research Applications

Anticancer Properties

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LSD1 Inhibition

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Quantitative Structure–Activity Relationship (QSAR) Studies

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Hybrid Molecules and Antiproliferative Activities

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, some triazolopyrimidines are known to have biological activity and are used in medicinal chemistry.

Future Directions

Future research on this compound could involve exploring its potential uses, particularly in the field of medicinal chemistry, given the known biological activity of some triazolopyrimidines.